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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B10769676

Audience: Researchers, scientists, and drug development professionals.

Introduction: TS 155-2 is a macrocyclic lactone, related to hygrolidin, produced by a species of
Streptomyces.[1][2] It has been identified as an inhibitor of thrombin-induced calcium entry into
cells.[1][2] The original patent for TS 155-2 suggests potential hypotensive, anti-platelet, anti-
ischemic, and anti-inflammatory activities.[1] A thorough understanding of its solubility in
common laboratory solvents is crucial for the design and execution of in vitro and in vivo
studies. This document provides a summary of the available solubility data for TS 155-2 in
dimethyl sulfoxide (DMSO) and ethanol, along with a detailed protocol for determining its
guantitative solubility.

Data Presentation: Solubility of TS 155-2

While qualitative data indicates that TS 155-2 is soluble in both DMSO and ethanol, specific
guantitative solubility values are not readily available in the public domain. The following table
summarizes the currently available information. Researchers are strongly encouraged to
determine the quantitative solubility for their specific experimental conditions.
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Qualitative Quantitative
Compound Solvent . .
Solubility Solubility (mg/mL)
Dimethyl Sulfoxide )
TS 155-2 Soluble Data not available
(DMSO0)
TS 155-2 Ethanol Soluble Data not available

Experimental Protocols: Determination of TS 155-2
Solubility

The following protocol is a generalized method for determining the saturation solubility of a
compound in a given solvent at a specific temperature. This can be adapted for determining the
quantitative solubility of TS 155-2 in both DMSO and ethanol.

Objective: To determine the saturation solubility of TS 155-2 in DMSO and ethanol at a
controlled temperature.

Materials:

TS 155-2 (solid)

o Dimethyl sulfoxide (DMSO), anhydrous

» Ethanol, absolute

e Volumetric flasks

o Pipettes

e Microcentrifuge tubes or vials

e Thermostatically controlled shaker or water bath
o Syringe filters (0.22 um)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer
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e Analytical balance

Procedure:

» Preparation of Supersaturated Solutions:

o Add an excess amount of TS 155-2 to a known volume of the selected solvent (DMSO or
ethanol) in a series of vials.

o Ensure a visible amount of undissolved solid remains at the bottom of each vial to confirm
that a supersaturated solution has been created.

o Equilibration:

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium
between the dissolved and undissolved compound is reached.

o Sample Clarification:

o After equilibration, allow the vials to stand undisturbed at the experimental temperature for
a short period to let the excess solid settle.

o Carefully pipette the supernatant and filter it through a 0.22 um syringe filter to remove any
remaining undissolved particles. This step is critical to ensure that only the dissolved
compound is being measured.

¢ Quantification:

o Prepare a series of standard solutions of TS 155-2 of known concentrations in the
respective solvent.

o Analyze the filtered supernatant and the standard solutions using a calibrated HPLC-UV or
UV-Vis spectrophotometry method.
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» For HPLC: An isocratic elution with a suitable mobile phase on a C18 column is a
common starting point. The detection wavelength should be set to the maximum
absorbance of TS 155-2.

» For UV-Vis spectrophotometry: Measure the absorbance at the wavelength of maximum
absorption for TS 155-2 and determine the concentration using a calibration curve
generated from the standard solutions.

o Data Analysis:

o Calculate the concentration of TS 155-2 in the filtered supernatant. This concentration
represents the saturation solubility of TS 155-2 in the solvent at the specified temperature.

o Itis recommended to perform the experiment in triplicate to ensure the reproducibility of
the results.

Visualizations
Signaling Pathway of TS 155-2

TS 155-2 is known to block the entry of calcium (Ca2+) into cells that is triggered by thrombin.
Thrombin stimulates an increase in cytosolic Ca2+ which is a key event in the signal
transduction pathways in various cell types, including platelets, fibroblasts, and smooth muscle
cells.
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Caption: Signaling pathway of TS 155-2 as a thrombin-induced Ca2+ influx inhibitor.

Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in the experimental protocol for determining the
solubility of TS 155-2.
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Caption: Experimental workflow for determining the solubility of TS 155-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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